Cas no 241479-82-3 ((2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanamide)

• Product Name: (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanamide
• CAS No: 241479-82-3
• MF: C₁₃H₁₄F₂N₄O₂
• MW: 296.272669315338
• CID: 4642116
• Update Time: 2025-06-10

(2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanamide

• Inchi： 1S/C13H14F2N4O2/c1-8(12(16)20)13(21,5-19-7-17-6-18-19)10-3-2-9(14)4-11(10)15/h2-4,6-8,21H,5H2,1H3,(H2,16,20)/t8-,13+/m0/s1
• InChI Key： OYZNOUGSYGBXCY-ISVAXAHUSA-N
• SMILES： C(N)(=O)[C@H](C)[C@](C1=CC=C(F)C=C1F)(O)CN1C=NC=N1

Additional information on (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanamide

Introduction to (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanamide (CAS No. 241479-82-3)

Chemical compound (CAS No. 241479-82-3) is a highly specialized molecule with significant implications in the field of pharmaceutical research and development. This compound, formally known as (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanamide, has garnered attention due to its unique structural features and potential therapeutic applications. The intricate arrangement of functional groups, including the (2R,3R) stereochemistry, the 2,4-difluorophenyl moiety, and the presence of a 1H-1,2,4-triazol-1-yl substituent, makes this molecule a subject of intense interest among researchers exploring novel pharmacophores.

The (2R,3R)-stereoconfiguration is particularly noteworthy as it often dictates the biological activity of chiral molecules. In this case, the specific arrangement of atoms in the butanamide backbone influences interactions with biological targets, making it a critical factor in drug design. The 2,4-difluorophenyl group introduces electron-withdrawing effects and enhances lipophilicity, which can be advantageous for membrane permeability and binding affinity. Additionally, the 1H-1,2,4-triazol-1-yl moiety is a well-known scaffold in medicinal chemistry, often employed to improve metabolic stability and binding interactions with enzymes or receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of complex molecules like (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanamide. Molecular docking studies have revealed potential interactions with various biological targets, including enzymes and receptors implicated in inflammatory and infectious diseases. These virtual screening approaches have accelerated the identification of lead compounds for further optimization.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it exhibits promising activity against certain enzymatic targets relevant to metabolic disorders. The combination of fluorine atoms and the triazole ring contributes to enhanced binding affinity and selectivity. Furthermore, preliminary toxicity assessments indicate that the compound is well-tolerated at tested doses, suggesting a favorable safety profile for further development.

The synthesis of (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanamide presents unique challenges due to its complex stereochemistry and multiple functional groups. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity and yield. Techniques such as asymmetric hydrogenation and chiral resolution have been instrumental in constructing the desired stereocenter. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in drug development.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into molecules often enhances bioavailability by improving lipophilicity and metabolic stability. In this compound, the 2,4-difluorophenyl group plays a pivotal role in modulating its pharmacokinetic properties. Additionally, fluorine atoms can influence electronic distributions within the molecule, affecting binding interactions with biological targets. This has led to increased interest in fluorinated compounds as potential drug candidates.

Current research is expanding into exploring derivatives of (CAS No. 241479-82-3) to optimize its therapeutic potential further. By modifying substituents or altering stereochemistry slightly, researchers aim to enhance efficacy while minimizing side effects. Such modifications are guided by structure-based drug design principles and computational modeling techniques that predict how small changes can impact biological activity.

The integration of machine learning algorithms into drug discovery has revolutionized how compounds like this are identified and optimized for clinical use. Predictive models can rapidly assess thousands of molecular structures for potential activity against various diseases without extensive experimental testing initially saving both time and resources during early-stage development.

The future prospects for this compound remain exciting as new research continues unabated within both academic institutions industrial laboratories worldwide focus intensively on unlocking their full therapeutic potential across multiple therapeutic areas including oncology immunology neurology where unmet medical needs persist despite significant advances made over recent decades thanks largely contributions innovative scientists dedicated pursuit knowledge better treatments patients worldwide benefit from every day lives